Cas no 885952-11-4 (2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE)

• Product Name: 2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE
• CAS No: 885952-11-4
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 6782806
• PubChem ID: 1945373
• Update Time: 2025-10-28

2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE

• Inchi： 1S/C22H23N3O2/c1-16-6-5-11-25-20(16)23-21(19(15-26)22(25)27)24-12-9-18(10-13-24)14-17-7-3-2-4-8-17/h2-8,11,15,18H,9-10,12-14H2,1H3
• InChI Key： HYMYUGHIQVOBAG-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=C(N=C2C(C)=CC=CN21)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 361.17902698g/mol
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53Ų

Additional information on 2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE

Introduction to 2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE (CAS No. 885952-11-4)

2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE, identified by its CAS number 885952-11-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[1,2-a]pyrimidine scaffold, a structural motif renowned for its biological activity and pharmacological potential. The presence of a benzylpiperidine moiety and a carbaldhyde functional group at the 3-position of the pyrimidine ring contributes to its unique chemical properties and biological relevance.

The pyrido[1,2-a]pyrimidine core is a privileged structure in drug discovery, frequently explored for its role in modulating various biological pathways. Compounds within this class have demonstrated promise in the development of treatments for diseases such as cancer, inflammation, and neurological disorders. The 3-carbaldhyde group in this molecule is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with enhanced biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing the benzylpiperidine moiety to improve pharmacokinetic profiles and target specificity. The benzyl group not only enhances solubility but also influences the compound's interaction with biological targets. In particular, modifications at the piperidine nitrogen can significantly alter binding affinity and selectivity, making this region a critical focus for structure-activity relationship (SAR) studies.

The 9-methyl substituent in the pyrido[1,2-a]pyrimidine ring further fine-tunes the electronic properties of the molecule, influencing its reactivity and biological interactions. This structural feature has been strategically incorporated to enhance metabolic stability and reduce off-target effects. The combination of these elements makes 2-(4-benzyl-piperidin-1-yl)-9-methyl-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-carbaldhyde a compelling candidate for further investigation in drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The pyrido[1,2-a]pyrimidine scaffold has been extensively studied for its ability to interact with a wide range of biological targets, including kinases, transcription factors, and other enzymes involved in disease pathways. The 3-carbaldhyde functionality provides an opportunity to explore new synthetic pathways and develop innovative derivatives with improved efficacy and safety profiles.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrido[1,2-a]pyrimidines have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in cancer progression. The benzyl-piperidine moiety has been shown to enhance binding affinity to these targets, while the 3-carbaldhyde group offers a site for further derivatization to improve selectivity. Preclinical studies have begun to explore the antitumor activity of compounds within this class, with promising results suggesting their potential as novel chemotherapeutic agents.

Another area of interest is the use of this compound as a scaffold for developing treatments for neurological disorders. The ability of pyrido[1,2-a]pyrimidines to modulate neurotransmitter systems has made them attractive candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The unique structural features of 2-(4-benzyl-piperidin-1-yl)-9-methyl-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-carbaldhyde, particularly the benzyl-piperidine moiety and the 3-carbaldhyde group, make it an ideal candidate for further exploration in this field.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps include the formation of the pyrido[1,2-a]pyrimidine core through condensation reactions followed by functionalization at the 3-position with a carbaldhyde group. The introduction of the benzyl-piperidine moiety requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to these complex molecules, facilitating their exploration in drug discovery programs.

Computational chemistry has played a crucial role in understanding the structure-property relationships of this compound. Molecular modeling studies have provided insights into its binding mode at biological targets and have guided optimization efforts. These studies have revealed that subtle modifications at key positions can significantly impact potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the development process and identify promising derivatives more efficiently.

The pharmacokinetic profile of 2-(4-benzyl-piperidin-1-yl)-9-methyl-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-carbaldhyde is another critical aspect that has been thoroughly investigated. Studies have shown that optimization of solubility and metabolic stability is essential for achieving desirable pharmacokinetic properties. The presence of polar functional groups such as the carbaldhyde group can influence solubility but may also impact metabolic clearance rates. Balancing these factors is crucial for developing compounds that exhibit favorable therapeutic profiles.

In conclusion,2-(4-BENZYL-PIPERIDIN-1-YL)-9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE (CAS No. 885952-11-4) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. Continued research into this compound and its derivatives will likely yield valuable insights into structure/activity relationships and provide new opportunities for drug development.